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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B1584811 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Methyl Elaidate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl elaidate is the methyl ester of elaidic acid, which is the primary trans isomer of oleic

acid. As a monounsaturated C18:1 fatty acid methyl ester (FAME), it serves as an important

standard in analytical chemistry, particularly in the gas chromatographic analysis of fats and

oils for nutritional labeling and quality control. Its distinct physicochemical properties, influenced

by the trans configuration of its double bond, differentiate it from its cis isomer, methyl oleate.

This guide provides a comprehensive overview of the core physicochemical properties of

methyl elaidate, detailed experimental protocols for their determination, and a visualization of

a key analytical workflow.

Core Physicochemical Properties of Methyl Elaidate
The properties of methyl elaidate are well-documented, though some values, such as melting

and flash points, show variation across different sources. These discrepancies can arise from

different measurement conditions, sample purity, or estimation methods.

Data Summary
The quantitative physicochemical data for methyl elaidate are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

IUPAC Name methyl (E)-octadec-9-enoate [1]

Synonyms
Elaidic acid methyl ester,

Methyl trans-9-octadecenoate
[1][2][3]

CAS Number 1937-62-8 [1]

Molecular Formula C₁₉H₃₆O₂

Molecular Weight 296.49 g/mol

Appearance Colorless to light yellow liquid

Melting Point
9 to 10.75 °C -19.9 °C

(estimated)

Boiling Point

351.45 °C at 760 mmHg

(estimated) 220 °C at 24

mmHg 186 °C at 9 mmHg 164-

165 °C at 0.5 Torr

Density 0.871 g/mL at 20 °C

Refractive Index (n20/D) 1.450 - 1.452

Solubility

Insoluble in water. Soluble in

organic solvents such as

chloroform, methanol, ethanol,

and ether.

Flash Point
92.4 °C (198 °F) (estimated) -3

°C Not Applicable

logP (Octanol/Water) 7.45 - 8.16 (estimated)

Experimental Protocols
Accurate determination of physicochemical properties is crucial for the application of methyl
elaidate in research and industry. Below are detailed methodologies for key experiments.
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Preparation of Fatty Acid Methyl Esters (FAMEs) for GC
Analysis
This protocol describes a common base-catalyzed transesterification method to prepare

FAMEs from a lipid source (e.g., vegetable oil or animal fat).

Materials:

Lipid sample (oil or fat)

Hexane or Heptane

2 M Potassium Hydroxide (KOH) in Methanol

Anhydrous Sodium Sulfate

Screw-cap glass tubes

Vortex mixer

Centrifuge

Procedure:

Weigh approximately 100 mg of the lipid sample into a screw-cap glass tube.

Add 10 mL of hexane to dissolve the sample.

Add 100 µL of 2 M methanolic KOH to the tube.

Cap the tube tightly and vortex vigorously for 30-60 seconds at room temperature.

Allow the layers to separate. A centrifuge can be used to facilitate separation (e.g., 5 minutes

at 2000 rpm).

The upper layer contains the FAMEs in hexane. Carefully transfer this supernatant to a clean

vial.
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Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water.

The sample is now ready for injection into the gas chromatograph.

Gas Chromatography (GC) Analysis of FAMEs
This protocol outlines a standard method for the analysis of FAMEs, using methyl elaidate as

a component in a standard mix for identification and quantification.

Instrumentation:

Gas Chromatograph with a Flame Ionization Detector (GC-FID)

Capillary Column: A polar column, such as one with a biscyanopropyl polysiloxane stationary

phase (e.g., Rt-2560) or a polyethylene glycol phase (e.g., FAMEWAX), is typically used for

resolving cis/trans isomers.

Carrier Gas: Helium or Hydrogen.

GC Conditions (Example):

Injector Temperature: 250 °C

Detector Temperature: 270 °C

Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 240 °C at 3

°C/minute, and hold for 15 minutes.

Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

Injection Volume: 1 µL

Split Ratio: 100:1

Procedure:

Inject a FAME standard mix (containing methyl elaidate and other relevant FAMEs) to

determine the retention times for each component.
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Inject the prepared sample from Protocol 1.

Identify the peaks in the sample chromatogram by comparing their retention times to those of

the standards.

Quantify the amount of each fatty acid by integrating the peak areas. The concentration can

be determined by comparing the peak area to that of an internal or external standard.

Determination of Melting Point (Capillary Method)
This method is adapted from standard procedures like ASTM D5440 for determining the

melting point of fats.

Materials:

Methyl elaidate sample

Capillary tubes (1 mm inner diameter)

Calibrated thermometer

Liquid bath (e.g., water or oil) with a stirrer and controlled heat source

Refrigerator

Procedure:

Ensure the methyl elaidate sample is completely liquid. If necessary, warm it gently.

Dip a clean capillary tube into the liquid sample, allowing the liquid to rise to a height of

approximately 10 mm.

Fuse the end of the tube where the sample is located in a small flame, being careful not to

burn the sample.

Place the prepared capillary tube in a refrigerator at 4-10 °C and leave it overnight (at least

16 hours) to ensure complete crystallization.
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Attach the capillary tube to a thermometer so that the sample is level with the thermometer

bulb.

Suspend the thermometer and tube in a liquid bath. The initial temperature of the bath

should be 8-10 °C below the expected melting point.

Stir the bath continuously and heat at a slow, constant rate (e.g., 0.5 °C per minute).

The melting point is the temperature at which the sample becomes completely clear and

liquid.

Qualitative Solubility Test
This protocol provides a simple method to assess the solubility of methyl elaidate in various

solvents.

Materials:

Methyl elaidate

Test tubes and rack

Solvents: Water (polar, inorganic), Ethanol (polar, organic), Chloroform (non-polar, organic)

Pipettes

Procedure:

Label three clean, dry test tubes: "Water," "Ethanol," and "Chloroform."

Add 2 mL of the respective solvent to each test tube.

Add 0.2 mL (approx. 4-5 drops) of methyl elaidate to each tube.

Shake each tube vigorously for 20-30 seconds.

Allow the tubes to stand for 1-2 minutes and observe.

Interpretation:
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Miscible/Soluble: A single, clear liquid phase is observed (e.g., in Chloroform).

Immiscible/Insoluble: Two distinct layers are visible, or the solution is cloudy/emulsified

(e.g., in Water).

Partially Soluble: The solution may appear slightly cloudy or have undissolved droplets

(e.g., may occur with Ethanol).

Mandatory Visualizations
Experimental Workflow Diagram
The following diagram illustrates the logical flow of preparing and analyzing a lipid sample to

determine its fatty acid profile using methyl elaidate as a reference standard.
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Caption: Workflow for FAME analysis from lipid sample to data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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